Cas no 19803-43-1 (Sulfuric acid,monomethyl ester, ammonium salt (1:1))

• Product Name: Sulfuric acid,monomethyl ester, ammonium salt (1:1)
• CAS No: 19803-43-1
• MF: CH₇NO₄S
• MW: 129.13557934761
• CID: 149273
• PubChem ID: 3084325
• Update Time: 2025-04-19

Sulfuric acid,monomethyl ester, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,monomethyl ester, ammonium salt (1:1)
• ammonium methyl sulphate
• Sulfuric acid, methyl ester ammonium salt
• amine methylsulfate
• Ammonium methyl sulfate
• Ammonium o-methylsulfate
• Nsc220221
• Schwefelsaeure-monomethylester, Ammonium-Verbindung
• Sulfuric acid ammonium(methyl) ester salt
• sulfuric acid monomethyl ester, ammonium compound
• Sulfuric acid, monomethyl ester, ammonium salt
• Sulfuric acid methyl=ammonium salt
• SCHEMBL8758797
• NSC 220221
• azane;methyl hydrogen sulfate
• EINECS 243-327-6
• 19803-43-1
• 7A6APH65Q4
• NSC-220221
• Sulfuric acid, ammonium salt
• DTXSID50173516
• IPTLKMXBROVJJF-UHFFFAOYSA-N

• Inchi： 1S/CH4O4S.H3N/c1-5-6(2,3)4;/h1H3,(H,2,3,4);1H3
• InChI Key： IPTLKMXBROVJJF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC.N

Computed Properties

• Exact Mass: 129.00961
• Monoisotopic Mass: 129.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 98.6